Cas no 80144-43-0 (1H-Pyrazole-4-carbonitrile, 3-amino-5-(4-methoxyphenyl)-)

• Product Name: 1H-Pyrazole-4-carbonitrile, 3-amino-5-(4-methoxyphenyl)-
• CAS No: 80144-43-0
• MF: C₁₁H₁₀N₄O
• MW: 214.223301410675
• CID: 1800430
• PubChem ID: 9990816
• Update Time: 2025-04-21

1H-Pyrazole-4-carbonitrile, 3-amino-5-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carbonitrile, 3-amino-5-(4-methoxyphenyl)-
• 5-amino-3-(4-methoxy-phenyl)-1H-pyrazole-4-carbonitrile
• LMLFLHXEAULLHC-UHFFFAOYSA-N
• DB-332853
• SCHEMBL8124145
• 80144-43-0

• Inchi： 1S/C11H10N4O/c1-16-8-4-2-7(3-5-8)10-9(6-12)11(13)15-14-10/h2-5H,1H3,(H3,13,14,15)
• InChI Key： LMLFLHXEAULLHC-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C1=C(C#N)C(N)=NN1

Computed Properties

• Exact Mass: 214.08546096g/mol
• Monoisotopic Mass: 214.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 87.7Ų